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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core chemical properties and
applications of DY-680-NHS ester, a widely utilized near-infrared (NIR) fluorescent dye. This
document offers structured data, detailed experimental protocols, and visual workflows to
support researchers in the effective use of this powerful labeling reagent.

Core Chemical and Spectroscopic Properties

DY-680-NHS ester is an amine-reactive fluorescent dye belonging to the cyanine family. Its N-
hydroxysuccinimidyl (NHS) ester functional group allows for the straightforward and efficient
labeling of primary and secondary amines, such as those found in proteins and amine-modified
oligonucleotides. The resulting amide bond is highly stable, ensuring a robust fluorescent
conjugate.[1] Its hydrophilic nature allows for conjugation to antibodies at high dye-to-protein
ratios without causing precipitation or significant fluorescence quenching.[2][3]

The key quantitative properties of DY-680-NHS ester and spectrally similar commercially
available dyes are summarized in the table below. It is important to note that while these dyes
share similar spectral characteristics, their exact chemical structures and properties can vary
between manufacturers.
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IRDye®
DY-680-NHS Atto 680 AZDye 680 IVISense™
Property 680LT NHS
ester NHS ester NHS Ester 680 NHS
Ester
Molecular
Weight ( 731.9[2] 1402.32[1] 828[4] 955.9[5] 1856][6]
g/mol)
Excitation
Maximum 690[2] 676-680[1] 681[4] 678[5] 668[6]
(Aex, nm)
Emission
Maximum 709[2] 693-694[1] 698[4] 701[5] 688[6]
(Aem, nm)
Molar
Extinction 250,000 (in
o 140,000([2][7] 125,000[4] 185,000[5] 210,000[6]
Coefficient (g, 1X PBS)[1]
M~icm~1)
Water, Water,
- DMSO,
Solubility DMSO, DMSO, DMSOI6]
DMF[4]
DMF[8] DMF[5]
) Primary and ) ) )
. Primary Primary Primary Primary
Reactivity ) Secondary ) ) )
Amines ] Amines[4] Amines[5][9] Amines[6]
Amines[1]

Chemical Reactivity and Labeling Mechanism

The core of DY-680-NHS ester's utility lies in its N-hydroxysuccinimidyl ester group. This group

readily reacts with nucleophilic primary amines, predominantly the e-amino group of lysine

residues in proteins, to form a stable covalent amide bond. The reaction proceeds optimally

under slightly alkaline conditions (pH 8.0-9.0), where the amine groups are deprotonated and

thus more nucleophilic.[10]
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DY-680-NHS Ester Labeling Reaction

Experimental Protocols
Protein Labeling with DY-680-NHS Ester

This protocol provides a general procedure for labeling proteins, such as antibodies, with DY-
680-NHS ester. Optimization may be required for specific proteins and desired degrees of
labeling.

Materials:

Protein to be labeled (in an amine-free buffer, e.g., PBS)

DY-680-NHS ester

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Labeling Buffer: 0.1 M sodium bicarbonate or sodium borate buffer, pH 8.3-8.5[10][11]

Purification column (e.g., size-exclusion chromatography column like Bio-Gel P-100)[12]

Reaction tubes
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e Spectrophotometer

Procedure:

o Protein Preparation:

o Dissolve or exchange the protein into the labeling buffer at a concentration of 1-10 mg/mL.
[6][11] Proteins must be in a buffer free of primary amines (e.g., Tris or glycine) as these
will compete with the labeling reaction.[11] If the protein solution contains such buffers,
perform dialysis against the labeling buffer.

e Dye Preparation:

o Allow the vial of DY-680-NHS ester to equilibrate to room temperature before opening to
prevent moisture condensation.[11]

o Prepare a stock solution of the dye by dissolving it in anhydrous DMF or DMSO to a
concentration of 1-10 mg/mL.[4][13] This solution should be prepared fresh immediately
before use.[4]

e Conjugation Reaction:

o Add a calculated amount of the dye stock solution to the protein solution. A common
starting point is a 4:1 molar ratio of dye to protein.[12] The optimal ratio may need to be
determined empirically.

o Incubate the reaction mixture for 1-2 hours at room temperature in the dark with gentle
stirring or rocking.[6][13]

 Purification of the Conjugate:

o Separate the labeled protein from the unreacted dye using a size-exclusion
chromatography column.[12]

o Equilibrate the column with PBS or another suitable buffer.

o Apply the reaction mixture to the column and collect the fractions. The first colored
fractions will contain the labeled protein, while the later, smaller molecular weight fractions
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will contain the free dye.

o Determination of Degree of Labeling (DOL):

o Measure the absorbance of the purified conjugate at 280 nm (for protein) and at the
absorption maximum of the dye (e.g., 690 nm for DY-680).

o Calculate the protein concentration using its molar extinction coefficient at 280 nm,
correcting for the dye's absorbance at this wavelength (if significant).

o Calculate the dye concentration using the Beer-Lambert law (A = cl).

o The DOL is the molar ratio of the dye to the protein. An optimal DOL for antibodies is
typically between 2 and 3.[6]

Storage and Stability

e Unconjugated Dye: Store the solid DY-680-NHS ester at -20°C to -80°C, protected from light
and moisture.[13] Under these conditions, it is stable for at least one year.[10][13] Stock
solutions of the dye in anhydrous DMF or DMSO should be used immediately or stored at
-20°C for a very limited time, as their stability is significantly reduced.[13]

o Conjugated Protein: Store the labeled protein conjugate at 4°C for short-term storage. For
long-term storage, it is recommended to add a preservative like sodium azide (0.02-0.05%)
and store at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.[4][13][14]
Protect the conjugate from light.[4][10]

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for protein labeling with DY-680-NHS ester.
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Protein Labeling Workflow with DY-680-NHS Ester

Applications

DY-680 and spectrally similar dyes are extensively used in a variety of fluorescence-based
applications due to their emission in the near-infrared spectrum, which minimizes
autofluorescence from biological samples. Common applications include:
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Western Blotting[2][3]

Microscopy[2][3]

Flow Cytometry[2][3]

In Vivo Imaging[9]

Cell-based Assays|[2][3]

This technical guide provides a foundational understanding of the chemical properties and
handling of DY-680-NHS ester. For specific applications, further optimization of labeling and
detection protocols may be necessary to achieve the best results. Always refer to the
manufacturer's specific product information for the most accurate and up-to-date data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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